Cas no 2011927-30-1 (3-2-(propan-2-yloxy)ethoxy-2,3-dihydro-1lambda6-thiophene-1,1-dione)

• Product Name: 3-2-(propan-2-yloxy)ethoxy-2,3-dihydro-1lambda6-thiophene-1,1-dione
• CAS No: 2011927-30-1
• MF: C₉H₁₆O₄S
• MW: 220.285942077637
• CID: 6206308
• PubChem ID: 165784795
• Update Time: 2025-11-03

3-2-(propan-2-yloxy)ethoxy-2,3-dihydro-1lambda6-thiophene-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-2-(propan-2-yloxy)ethoxy-2,3-dihydro-1lambda6-thiophene-1,1-dione
• 3-[2-(propan-2-yloxy)ethoxy]-2,3-dihydro-1lambda6-thiophene-1,1-dione
• 2011927-30-1
• EN300-1136684

• Inchi： 1S/C9H16O4S/c1-8(2)12-4-5-13-9-3-6-14(10,11)7-9/h3,6,8-9H,4-5,7H2,1-2H3
• InChI Key： ULGXGCFCOJGHOU-UHFFFAOYSA-N
• SMILES： S1(C=CC(C1)OCCOC(C)C)(=O)=O

Computed Properties

• Exact Mass: 220.07693016g/mol
• Monoisotopic Mass: 220.07693016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 61Ų

Additional information on 3-2-(propan-2-yloxy)ethoxy-2,3-dihydro-1lambda6-thiophene-1,1-dione

Comprehensive Overview of 3-2-(propan-2-yloxy)ethoxy-2,3-dihydro-1lambda6-thiophene-1,1-dione (CAS No. 2011927-30-1)

3-2-(propan-2-yloxy)ethoxy-2,3-dihydro-1lambda6-thiophene-1,1-dione (CAS No. 2011927-30-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique molecular structure, featuring a thiophene-1,1-dione core and a propan-2-yloxyethoxy side chain, makes it a versatile intermediate for synthesizing advanced materials and bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its sulfone group (-SO2-) could play a critical role in modulating biological activity.

In recent years, the demand for sulfur-containing heterocycles like 3-2-(propan-2-yloxy)ethoxy-2,3-dihydro-1lambda6-thiophene-1,1-dione has surged due to their relevance in developing kinase inhibitors and anti-inflammatory agents. A growing number of studies highlight its utility in designing small-molecule therapeutics, especially for targeting protein-protein interactions (PPIs). This aligns with the current trend in pharmaceutical research, where fragment-based drug design (FBDD) and covalent inhibitors dominate discussions.

From a synthetic chemistry perspective, the compound’s CAS No. 2011927-30-1 is often referenced in patents and journals exploring green chemistry methodologies. With increasing emphasis on sustainable synthesis, researchers are investigating solvent-free or catalytic routes to derivatize its thiophene-dione scaffold. Such innovations address broader industry concerns about reducing waste and energy consumption—a topic frequently searched in academic and industrial forums.

The compound’s physicochemical properties, such as its logP and hydrogen-bonding capacity, also make it a candidate for polymeric materials and organic electronics. For instance, its sulfone moiety could enhance the dielectric properties of polymers used in flexible electronics, a rapidly expanding market driven by wearable technology. This intersection of chemistry and materials science resonates with trending searches on "smart materials" and "biodegradable polymers."

Analytical characterization of 3-2-(propan-2-yloxy)ethoxy-2,3-dihydro-1lambda6-thiophene-1,1-dione typically involves techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods are crucial for verifying purity and structure, particularly when the compound is employed in high-throughput screening (HTS) for drug candidates. Discussions around analytical method validation and QC/QA protocols are prevalent in online scientific communities, reflecting the compound’s industrial relevance.

In summary, CAS No. 2011927-30-1 represents a multifaceted building block with applications spanning pharmaceuticals, materials science, and catalysis. Its integration into cutting-edge research underscores the importance of heterocyclic chemistry in addressing modern scientific challenges. As interest grows in precision medicine and sustainable technologies, this compound is poised to remain a focal point in interdisciplinary studies.